99-65-0

1,3-Dinitrobenzene

Usually In Stock

• CAS RN:
• 99-65-0

• Formula:
• C6H4N2O4
  C6H4N2O4
  C6H4(NO2)2

• InChI:
• InChI=1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H

• InChIKey:
• WDCYWAQPCXBPJA-UHFFFAOYSA-N

• M-dinitrobenzene is a yellow solid with a slight odor. Sinks in water. (USCG, 1999)
  1,3-dinitrobenzene is a dinitrobenzene that is benzene disubstituted at positions 1 and 3 with nitro groups. It has a role as a neurotoxin.
  m-Dinitrobenzene can cause male reproductive toxicity according to The Environmental Protection Agency (EPA).

N-Decanoylmorpholine

In Stock

• CAS RN:
• 5299-65-0

• Formula:
• C14H27NO2

• InChI:
• InChI=1S/C14H27NO2/c1-2-3-4-5-6-7-8-9-14(16)15-10-12-17-13-11-15/h2-13H2,1H3

• InChIKey:
• DAOANAATJZWTSJ-UHFFFAOYSA-N

• N-Decanoylmorpholine is a member of morpholines.

1-(Dimethoxymethyl)-4-ethenylbenzene

Usually In Stock

• CAS RN:
• 13399-65-0

• Formula:
• C11H14O2

• InChI:
• InChI=1S/C11H14O2/c1-4-9-5-7-10(8-6-9)11(12-2)13-3/h4-8,11H,1H2,2-3H3

• InChIKey:
• ZBGUXXSNRKIVMU-UHFFFAOYSA-N

• 1-(Dimethoxymethyl)-4-ethenylbenzene is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.

2,6-Dichloro-N-pentylpyrimidin-4-amine

Usually In Stock

• CAS RN:
• 89099-65-0

• Formula:
• C9H13Cl2N3

• InChI:
• InChI=1S/C9H13Cl2N3/c1-2-3-4-5-12-8-6-7(10)13-9(11)14-8/h6H,2-5H2,1H3,(H,12,13,14)

• InChIKey:
• WKTISPHJFHDOKB-UHFFFAOYSA-N

• 2,6-Dichloro-N-pentylpyrimidin-4-amine is a useful research compound. Its molecular formula is C9H13Cl2N3 and its molecular weight is 234.12 g/mol. The purity is usually 95%.

2-Chloro-2-(chloromethoxy)-1,1,1-trifluoroethane

Usually In Stock

• CAS RN:
• 55999-65-0

• Formula:
• C3H3Cl2F3O

• InChI:
• InChI=1S/C3H3Cl2F3O/c4-1-9-2(5)3(6,7)8/h2H,1H2

• InChIKey:
• SZWWGKMYUYUHQL-UHFFFAOYSA-N

• 2-Chloro-2-(chloromethoxy)-1,1,1-trifluoroethane is a useful research compound. Its molecular formula is C3H3Cl2F3O and its molecular weight is 182.95 g/mol. The purity is usually 95%.

2-[(2-amino-6-oxo-4,5-dihydro-1H-purin-9-yl)methoxy]ethyl 3-aminopropanoate

Usually In Stock

• CAS RN:
• 84499-65-0

• Formula:
• C11H18N6O4

• InChI:
• InChI=1S/C11H18N6O4/c12-2-1-7(18)21-4-3-20-6-17-5-14-8-9(17)15-11(13)16-10(8)19/h5,8-9H,1-4,6,12H2,(H3,13,15,16,19)

• InChIKey:
• QSDQEAHAWHXHKB-UHFFFAOYSA-N

• 2-[(2-amino-6-oxo-4,5-dihydro-1H-purin-9-yl)methoxy]ethyl 3-aminopropanoate is a useful research compound. Its molecular formula is C11H18N6O4 and its molecular weight is 298.30 g/mol. The purity is usually 95%.

4H-Benzo[G]thiazolo[5,4-E]indole

Usually In Stock

• CAS RN:
• 39999-65-0

• Formula:
• C13H8N2S

• InChI:
• InChI=1S/C13H8N2S/c1-2-4-9-8(3-1)11-10(5-6-14-11)13-12(9)15-7-16-13/h1-4,6-7H,5H2

• InChIKey:
• XIUYRMMTSHJJFD-UHFFFAOYSA-N

• 4H-Benzo[G]thiazolo[5,4-E]indole is a useful research compound. Its molecular formula is C13H8N2S and its molecular weight is 224.28 g/mol. The purity is usually 95%.

Bis(1-acetamido-2,2,2-trichloroethyl) propanedioate

Usually In Stock

• CAS RN:
• 63499-65-0

• Formula:
• C11H12Cl6N2O6

• InChI:
• InChI=1S/C11H12Cl6N2O6/c1-4(20)18-8(10(12,13)14)24-6(22)3-7(23)25-9(11(15,16)17)19-5(2)21/h8-9H,3H2,1-2H3,(H,18,20)(H,19,21)

• InChIKey:
• SMTFXONAPIRHDZ-UHFFFAOYSA-N

• Bis(1-acetamido-2,2,2-trichloroethyl) propanedioate is a useful research compound. Its molecular formula is C11H12Cl6N2O6 and its molecular weight is 480.9 g/mol. The purity is usually 95%.

L-Alanyl-L-alanyl-N-propyl-L-prolinamide

Usually In Stock

• CAS RN:
• 84899-65-0

• Formula:
• C14H26N4O3

• InChI:
• InChI=1S/C14H26N4O3/c1-4-7-16-13(20)11-6-5-8-18(11)14(21)10(3)17-12(19)9(2)15/h9-11H,4-8,15H2,1-3H3,(H,16,20)(H,17,19)/t9-,10-,11-/m0/s1

• InChIKey:
• XWTMYYYVPZCGGP-DCAQKATOSA-N

• L-Alanyl-L-alanyl-N-propyl-L-prolinamide is a useful research compound. Its molecular formula is C14H26N4O3 and its molecular weight is 298.38 g/mol. The purity is usually 95%.

Calcium sulfate hemihydrate

• CAS RN:
• 26499-65-0

• Formula:
• (CaSO4)2.H2O
  CaSO4·0.5H2O
  Ca2H2O9S2

• InChI:
• InChI=1S/2Ca.2H2O4S.H2O/c;;2*1-5(2,3)4;/h;;2*(H2,1,2,3,4);1H2/q2*+2;;;/p-4

• InChIKey:
• ZOMBKNNSYQHRCA-UHFFFAOYSA-J

• Plaster of paris appears as white or yellowish, finely divided, odorless powder consisting mostly or entirely of calcium sulfate hemihydrate, CaSO4*1/2H2O. Forms a paste when it is mixed with water that soon hardens into a solid. Used in making casts, molds, and sculpture. Generally non-toxic.
  Calcium sulfate hemihydrate is a calcium salt and a hydrate.
  A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum.

1-o-Capryloylsucrose

Usually In Stock

• CAS RN:
• 123499-65-0

• Formula:
• C20H36O12

• InChI:
• InChI=1S/C20H36O12/c1-2-3-4-5-6-7-13(23)29-10-20(18(28)15(25)12(9-22)31-20)32-19-17(27)16(26)14(24)11(8-21)30-19/h11-12,14-19,21-22,24-28H,2-10H2,1H3/t11-,12-,14-,15-,16+,17-,18+,19-,20+/m1/s1

• InChIKey:
• GFKALCSVKPSQQZ-OASARBKBSA-N

• 1-o-Capryloylsucrose is a useful research compound. Its molecular formula is C20H36O12 and its molecular weight is 468.5 g/mol. The purity is usually 95%.

Ethyl 4-((4-((2-(methoxycarbonyl)benzo[b]thiophen-3-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 398999-65-0

• Formula:
• C24H25N3O7S2

• InChI:
• InChI=1S/C24H25N3O7S2/c1-3-34-24(30)26-12-14-27(15-13-26)36(31,32)17-10-8-16(9-11-17)22(28)25-20-18-6-4-5-7-19(18)35-21(20)23(29)33-2/h4-11H,3,12-15H2,1-2H3,(H,25,28)

• InChIKey:
• UXEGKGYHZOBAAG-UHFFFAOYSA-N

• Ethyl 4-((4-((2-(methoxycarbonyl)benzo[b]thiophen-3-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C24H25N3O7S2 and its molecular weight is 531.6. The purity is usually 95%.

Methyl 4-(4-ethylpiperazin-1-yl)-3-[(phenoxyacetyl)amino]benzoate

• CAS RN:
• 767299-65-0

• Formula:
• C22H27N3O4

• InChI:
• InChI=1S/C22H27N3O4/c1-3-24-11-13-25(14-12-24)20-10-9-17(22(27)28-2)15-19(20)23-21(26)16-29-18-7-5-4-6-8-18/h4-10,15H,3,11-14,16H2,1-2H3,(H,23,26)

• InChIKey:
• OMXRXGBALYBIIC-UHFFFAOYSA-N

• Methyl 4-(4-ethylpiperazin-1-yl)-3-[(phenoxyacetyl)amino]benzoate is a useful research compound. Its molecular formula is C22H27N3O4 and its molecular weight is 397.5g/mol. The purity is usually 95%.

N-(3,4-dimethoxyphenyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide

In Stock

• CAS RN:
• 835599-65-0

• Formula:
• C21H19N5O3S

• InChI:
• InChI=1S/C21H19N5O3S/c1-28-17-9-8-14(10-18(17)29-2)25-19(27)12-30-21-16-11-24-26(20(16)22-13-23-21)15-6-4-3-5-7-15/h3-11,13H,12H2,1-2H3,(H,25,27)

• InChIKey:
• BJJPGTMNMXNVCN-UHFFFAOYSA-N

• N-(3,4-dimethoxyphenyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C21H19N5O3S and its molecular weight is 421.48. The purity is usually 95%.

2-(2-Amino-5-phenylpyrimidin-4-yl)-5-[(4-fluorophenyl)methoxy]phenol

In Stock

• CAS RN:
• 877799-65-0

• Formula:
• C23H18FN3O2

• InChI:
• InChI=1S/C23H18FN3O2/c24-17-8-6-15(7-9-17)14-29-18-10-11-19(21(28)12-18)22-20(13-26-23(25)27-22)16-4-2-1-3-5-16/h1-13,28H,14H2,(H2,25,26,27)

• InChIKey:
• XSMRNEJDRWCBNE-UHFFFAOYSA-N

• 2-(2-Amino-5-phenylpyrimidin-4-yl)-5-[(4-fluorophenyl)methoxy]phenol is a useful research compound. Its molecular formula is C23H18FN3O2 and its molecular weight is 387.414. The purity is usually 95%.

3-Phenyl-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carbohydrazide

In Stock

• CAS RN:
• 937599-65-0

• Formula:
• C17H12N4O2S

• InChI:
• InChI=1S/C17H12N4O2S/c18-20-16(22)11-9-12(13-7-4-8-24-13)19-17-14(11)15(21-23-17)10-5-2-1-3-6-10/h1-9H,18H2,(H,20,22)

• InChIKey:
• PDJGLWJHDJGIRC-UHFFFAOYSA-N

• 3-Phenyl-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carbohydrazide is a useful research compound. Its molecular formula is C17H12N4O2S and its molecular weight is 336.4 g/mol. The purity is usually 95%.

N-(4-fluorobenzyl)-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 893999-65-0

• Formula:
• C18H15FN4OS

• InChI:
• InChI=1S/C18H15FN4OS/c19-14-6-4-13(5-7-14)11-21-17(24)12-25-18-9-8-16(22-23-18)15-3-1-2-10-20-15/h1-10H,11-12H2,(H,21,24)

• InChIKey:
• WDMWOZKPEDPFFK-UHFFFAOYSA-N

• N-(4-fluorobenzyl)-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H15FN4OS and its molecular weight is 354.4. The purity is usually 95%.

(2E)-3-(2-{2-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]-2-oxoethoxy}phenyl)prop-2-enoic acid

Usually In Stock

• CAS RN:
• 937999-65-0

• Formula:
• C22H21N3O5

• InChI:
• InChI=1S/C22H21N3O5/c1-15-21(22(29)25(24(15)2)17-9-4-3-5-10-17)23-19(26)14-30-18-11-7-6-8-16(18)12-13-20(27)28/h3-13H,14H2,1-2H3,(H,23,26)(H,27,28)/b13-12+

• InChIKey:
• RKFXHFLSLUNCLX-OUKQBFOZSA-N

• (2E)-3-(2-{2-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]-2-oxoethoxy}phenyl)prop-2-enoic acid is a useful research compound. Its molecular formula is C22H21N3O5 and its molecular weight is 407.426. The purity is usually 95%.

R-Desmethyl Doxylamine

In Stock

• CAS RN:
• 437999-65-0

• Formula:
• C₁₆H₂₀N₂O

• R-Desmethyl Doxylamine, also known as R-Desmethyl Doxylamine, is a useful research compound. Its molecular formula is C₁₆H₂₀N₂O and its molecular weight is 256.34. The purity is usually 95%.

Unii-IN3WH41H3A

Usually In Stock

• CAS RN:
• 259199-65-0

• Formula:
• C22H26N4O

• InChI:
• InChI=1S/C22H26N4O/c1-26(2)16-6-15-23-22-19-7-4-5-8-20(19)24-21(25-22)14-11-17-9-12-18(27-3)13-10-17/h4-5,7-14H,6,15-16H2,1-3H3,(H,23,24,25)

• InChIKey:
• NIHSNFSFDGHHRG-UHFFFAOYSA-N

• p53 stabilizing agent. Promotes active conformation of p53 and restores wild-type conformation of mutant p53 in vitro. Able to induce cell cycle arrest and apoptosis. Chemopreventative activity in vivo. Orally active.
  A styrylquinazoline derivative that acts as a p53 stabilizing agent. It not only restores p53 functions in mutant p53-expressing cells but can also significantly increase the protein level and promote the activity of wild-type p53 in multiple human cancer cell lines, leading to cell cycle arrest or apoptosis. CP-31398 enhances the protein levels of wild-type p53 by blockade of ubiquitination and degradation of p53 without interrupting the physical association between p53 and MDM2 in vivo.
  
  

2-[5-amino-3-(ethylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl]-N-1,3-benzodioxol-5-ylacetamide

In Stock

• CAS RN:
• 1019099-65-0

• Formula:
• C20H20N4O5S2

• InChI:
• InChI=1S/C20H20N4O5S2/c1-2-30-20-18(31(26,27)14-6-4-3-5-7-14)19(21)24(23-20)11-17(25)22-13-8-9-15-16(10-13)29-12-28-15/h3-10H,2,11-12,21H2,1H3,(H,22,25)

• InChIKey:
• FEVDUPHBEAPSSC-UHFFFAOYSA-N

• 2-[5-amino-3-(ethylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl]-N-1,3-benzodioxol-5-ylacetamide is a useful research compound. Its molecular formula is C20H20N4O5S2 and its molecular weight is 460.52. The purity is usually 95%.

6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine

In Stock

• CAS RN:
• 1349199-65-0

• Formula:
• C10H18N2O3

• InChI:
• InChI=1S/C10H18N2O3/c1-9(2,3)15-8(13)12-5-10(6-12)7(11)4-14-10/h7H,4-6,11H2,1-3H3

• InChIKey:
• QHBIPTXZAICDJO-UHFFFAOYSA-N

• 6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine is a useful research compound. Its molecular formula is C10H18N2O3 and its molecular weight is 214.26 g/mol. The purity is usually 95%.

(4-Methoxy-[1,4'-bipiperidin]-1'-yl)(quinoxalin-2-yl)methanone

In Stock

• CAS RN:
• 1705199-65-0

• Formula:
• C20H26N4O2

• InChI:
• InChI=1S/C20H26N4O2/c1-26-16-8-12-23(13-9-16)15-6-10-24(11-7-15)20(25)19-14-21-17-4-2-3-5-18(17)22-19/h2-5,14-16H,6-13H2,1H3

• InChIKey:
• GXSCZPZTZUINFY-UHFFFAOYSA-N

• (4-Methoxy-[1,4'-bipiperidin]-1'-yl)(quinoxalin-2-yl)methanone is a useful research compound. Its molecular formula is C20H26N4O2 and its molecular weight is 354.454. The purity is usually 95%.

N-(4-Ethylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361699-65-0

• Formula:
• C17H22N2O2

• InChI:
• InChI=1S/C17H22N2O2/c1-3-13-5-7-15(8-6-13)18-17(21)14-9-11-19(12-10-14)16(20)4-2/h4-8,14H,2-3,9-12H2,1H3,(H,18,21)

• InChIKey:
• IOIDFWABEGWJRT-UHFFFAOYSA-N

• N-(4-Ethylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H22N2O2 and its molecular weight is 286.375. The purity is usually 95%.

(E)-4-(4-Methylpiperazin-1-yl)but-2-enoic acid

Usually In Stock

• CAS RN:
• 1323199-65-0

• Formula:
• C9H16N2O2

• InChI:
• InChI=1S/C9H16N2O2/c1-10-5-7-11(8-6-10)4-2-3-9(12)13/h2-3H,4-8H2,1H3,(H,12,13)/b3-2+

• InChIKey:
• NCLGAECLOUYEEU-NSCUHMNNSA-N

• (E)-4-(4-Methylpiperazin-1-yl)but-2-enoic acid is a useful research compound. Its molecular formula is C9H16N2O2 and its molecular weight is 184.239. The purity is usually 95%.